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Compound of Interest

Compound Name: Naphthol AS-MX

Cat. No.: B1584973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Naphthol AS-
MX (CAS No. 92-75-1) and its commonly used derivative, Naphthol AS-MX Phosphate (CAS

No. 1596-56-1). This document is intended to equip laboratory personnel with the knowledge

necessary to handle this compound safely.

Hazard Identification and Classification
Naphthol AS-MX Phosphate is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. The compound is a combustible

solid and can cause irritation upon contact.[1]

GHS Hazard Classification for Naphthol AS-MX Phosphate

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][2]
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Note: Data for Naphthol AS-MX (non-phosphorylated) is less consistently available, but similar

precautions should be taken.

Toxicological Properties
Detailed quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration) values for Naphthol AS-MX and its phosphate, are not readily available in

the public domain. Similarly, specific occupational exposure limits (OELs), such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), have not been established for this

compound.[2] Due to the absence of this data, detailed experimental protocols for toxicological

studies cannot be provided. Researchers should handle this compound with the care due to a

substance with unknown long-term toxicological effects.

Safe Handling and Storage
3.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or aerosols.[2]

Ensure that eyewash stations and safety showers are readily accessible in the work area.[3]

3.2. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Naphthol AS-MX.
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Handling Naphthol AS-MX

Eye/Face Protection Skin Protection Respiratory Protection
(if dust is generated)

Chemical safety goggles or
 safety glasses with side-shields

 (conforming to EN166 or NIOSH)

Chemically resistant gloves
(inspect before use)

Lab coat or
impervious clothing

NIOSH-approved N95
 or equivalent particulate respirator

Exposure to
Naphthol AS-MX

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Consult a physician.

1. Wash off with soap and plenty of water.
2. Consult a physician.

1. Rinse cautiously with water for at least 15 minutes.
2. Remove contact lenses, if present and easy to do.

3. Continue rinsing.
4. Consult a physician.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Never give anything by mouth to an unconscious person.
4. Consult a physician.
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Naphthol AS-MX Spill

1. Evacuate & Secure Area

2. Ensure Adequate Ventilation

3. Don Appropriate PPE

4. Containment & Cleanup

Avoid creating dust.
Sweep or shovel into a suitable,

closed container for disposal.

5. Environmental Precautions

Do not let product enter drains.

6. Disposal

Dispose of waste in accordance
with local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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